Cas no 127512-93-0 (Cholesteryl isostearyl carbonate)

• Product Name: Cholesteryl isostearyl carbonate
• CAS No: 127512-93-0
• MF: C₄₆H₈₂O₃
• MW: 683.141495227814
• CID: 63881
• PubChem ID: 71587470
• Update Time: 2025-04-18

Cholesteryl isostearyl carbonate Chemical and Physical Properties

Names and Identifiers

• Cholesteryl isostearyl carbonate
• Cholest-5-en-3beta-yl isostearylcarbonate
• Cholesteryl isosteraryl carbonate
• UNII-ZD1OZM010N
• CHOLESTERYL ISOSTEARYL CARBONATE [INCI]
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 16-methylheptadecyl carbonate
• 127512-93-0
• ZD1OZM010N
• Q27295324
• DB-246989
• 57982-43-1
• (3beta)-cholest-5-en-3-ol 16-methylheptadecyl carbonate

• Inchi： 1S/C46H82O3/c1-35(2)22-19-17-15-13-11-9-8-10-12-14-16-18-20-33-48-44(47)49-39-29-31-45(6)38(34-39)25-26-40-42-28-27-41(37(5)24-21-23-36(3)4)46(42,7)32-30-43(40)45/h25,35-37,39-43H,8-24,26-34H2,1-7H3/t37-,39+,40+,41-,42+,43+,45+,46-/m1/s1
• InChI Key： VKDIIYWKXJGBIA-TVDLSCFRSA-N
• SMILES： O(C(=O)OCCCCCCCCCCCCCCCC(C)C)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 682.62600
• Monoisotopic Mass: 682.62639647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 49
• Rotatable Bond Count: 24
• Complexity: 983
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 14.66700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives